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Compound of Interest

Compound Name:
4-(Azidomethyl)-2-bromo-1-

methoxybenzene

Cat. No.: B12497541

Get Quote

Dynamic Safety Data Guide: Brominated Benzyl
Azide Compounds
Part 1: Executive Hazard Assessment (The "Why")
Brominated benzyl azides (e.g., 4-bromobenzyl azide, CAS: 586-76-5) are high-energy

precursors widely used in "Click Chemistry" (CuAAC) and cross-linking. Unlike standard

reagents, their safety profile is governed by the physics of detonation rather than simple

toxicity.

The "Rule of Six" Violation
The stability of organic azides is empirically predicted by the ratio of carbon (plus oxygen)

atoms to nitrogen atoms.

Safety Threshold:

Compound Analysis (4-Bromobenzyl Azide -
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):

Ratio:

CRITICAL WARNING: This compound violates the Rule of Six. It possesses a high energy

density and is thermodynamically unstable. It must be treated as a potential explosive,

particularly when pure or in concentrated solution (>1 M).

Core Hazards
Hazard Class Description Mechanism of Action

Explosive (H241)
Heating may cause fire or

explosion.

Homolytic cleavage of the

bond releases

gas with rapid volume

expansion.[1]

Acute Toxicity Fatal if swallowed/inhaled.[2]

Metabolic conversion to

hydrazoic acid (

), a cytochrome c oxidase

inhibitor (similar to cyanide).

Shock Sensitivity High.

The heavy bromine atom does

not stabilize the azide group

sufficiently to prevent

detonation from impact or

friction.

Part 2: Physicochemical Intelligence
Note: Standard boiling points are often unavailable because the compound decomposes before

boiling.
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Property Value / Behavior Operational Implication

Physical State
Clear to pale yellow oil (often

sold as solution).

Hard to detect spills visually;

use UV lamp or chemical spot

tests.

Boiling Point
Decomposes >150°C (Do NOT

Distill).

NEVER attempt distillation.

Purify via column

chromatography or extraction

only.

Density ~1.5 g/mL (Estimated).

Bromine adds density; organic

layer will be the bottom layer in

aqueous extractions (unless in

ether).

Incompatibility
Metals (Cu, Pb, Hg), Acids,

Oxidizers.

Use Teflon/Plastic spatulas

only. Metal spatulas can form

shock-sensitive metal azides.

[3]

Solubility
DCM, THF, Toluene, Diethyl

Ether.

Avoid DCM in synthesis (see

below); safe for storage if

dilute.

Part 3: Safe-by-Design Synthesis Protocol
Objective: Synthesize 4-bromobenzyl azide from 4-bromobenzyl bromide while mitigating the

risk of azidomethane formation and thermal runaway.

The "No-Halogen" Rule
Fatal Error: Reacting sodium azide (

) with a substrate in Dichloromethane (

). Causality:

can react with
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to form Diazidomethane, an extremely sensitive explosive. Correct Protocol: Use DMSO, DMF,
or Acetone/Water as the reaction solvent.

Synthesis Workflow (DOT Visualization)
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Start: 4-Bromobenzyl Bromide

Dissolve in DMSO or Acetone/H2O
(NO DCM/CHCl3)

Add NaN3 (1.1 equiv)
Temp: < 25°C

Stir 4-12h
Shielded from Light

Quench: Add Water
(Dissolves excess NaN3)

Extraction Phase
Solvent: Diethyl Ether or Toluene

Wash: H2O (3x) -> Brine
Remove DMSO/NaN3

Dry: MgSO4
Filter (Plastic Funnel)

Concentrate: Rotovap
Bath < 30°C, Do NOT distill to dryness

Product: 4-Bromobenzyl Azide
Store @ -20°C

Click to download full resolution via product page
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Caption: Safe synthesis workflow emphasizing solvent selection and temperature control to

prevent explosive byproduct formation.[4]

Part 4: Emergency Response & Disposal
Spill Response Decision Tree
Scenario: A vial of 4-bromobenzyl azide breaks inside a fume hood.

Evacuate: Clear the immediate area.

Assess: Is it < 5 mL? If yes, proceed with PPE (Face shield, double nitrile gloves). If > 5 mL,

call EHS/Fire Department.

Neutralize: Do not wipe with dry paper towels (friction hazard).

Cover spill with a sand/soda ash mixture to absorb liquid.

Gently sweep into a plastic dustpan (NO METAL).

Wipe surface with 10% Sodium Thiosulfate or mild soapy water.

Chemical Destruction (Deactivation) Protocol
Do not dispose of active organic azides in standard organic waste streams without

deactivation.

Method: Staudinger Reduction (The "Phosphine Quench") This converts the explosive azide

into a stable amine and phosphine oxide.

Protocol:

Setup: In a fume hood, dissolve the azide waste in THF (10 mL per gram of waste).

Add Reagent: Slowly add Triphenylphosphine (

) (1.5 equivalents).

Observation: Nitrogen gas (
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) will evolve (bubbling).

Hydrolysis: Add water (1 mL) to hydrolyze the intermediate iminophosphorane.

Completion: Stir for 2 hours. Monitor by TLC (disappearance of azide spot) or IR

(disappearance of ~2100

peak).

Disposal: The resulting mixture (Amine +

) is non-explosive and can be disposed of in standard halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AA3263509&productDescription=BENZYL+AZIDE+ASSAY+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b12497541/docs#safety-data-sheet-sds-for-brominated-benzyl-azide-compounds
https://www.benchchem.com/product/b12497541/docs#safety-data-sheet-sds-for-brominated-benzyl-azide-compounds
https://www.benchchem.com/product/b12497541/docs#safety-data-sheet-sds-for-brominated-benzyl-azide-compounds
https://www.benchchem.com/product/b12497541/docs#safety-data-sheet-sds-for-brominated-benzyl-azide-compounds
https://www.benchchem.com/product/b12497541?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12497541?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

